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Abstract
Malt Extract Agar (MEA) is a cornerstone culture medium in mycology, widely employed for the

isolation, cultivation, and enumeration of fungi, including yeasts and molds.[1] Its formulation

provides a nutrient-rich environment conducive to fungal proliferation while its inherent acidity

creates a selective barrier against bacterial contamination.[1] This document provides detailed

application notes and standardized protocols for the preparation of MEA, including common

variations designed to enhance selectivity for fungal isolation.

Principle of Fungal Isolation on MEA
The efficacy of Malt Extract Agar in isolating fungi is attributed to its specific composition. The

primary ingredient, malt extract, is a rich source of carbohydrates, notably maltose, which

serves as an excellent energy source for fungal metabolism.[1][2][3] The medium's acidic pH,

typically around 5.5, is optimal for the growth of most fungi while concurrently inhibiting the

growth of many bacterial species. For applications requiring even greater suppression of

bacterial growth, the medium's selectivity can be enhanced by further acidifying it with lactic or

tartaric acid after sterilization, or by incorporating heat-stable antibiotics.
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Several formulations of Malt Extract Agar are utilized depending on the specific research

application. The following table summarizes the quantitative data for common MEA recipes.

Component Standard MEA
Light MEA
(LMEA)

MEA with
Peptone

Yeast Malt
Extract Agar
(YMEA)

Malt Extract 30.0 g 20.0 g 30.0 g 3.0 g

Mycological

Peptone
5.0 g - 5.0 g 5.0 g

Dextrose - - - 10.0 g

Yeast Extract - - - 3.0 g

Agar 15.0 g 20.0 g 15.0 g 20.0 g

Distilled Water 1000 mL 1000 mL 1000 mL 1000 mL

Final pH (at

25°C)
5.4 ± 0.2 ~5.5 5.4 ± 0.2 6.2 ± 0.2

Experimental Protocols
Standard Malt Extract Agar (MEA) Preparation
This protocol details the steps for preparing a standard formulation of Malt Extract Agar.

Materials:

Malt Extract Powder

Agar Powder

Distilled or Deionized Water

Glass bottle or flask (e.g., Erlenmeyer flask)

Autoclave
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Sterile Petri dishes

Weighing scale

Magnetic stirrer and stir bar (optional)

Procedure:

Suspension of Ingredients: Suspend 50 grams of MEA powder (or the individual components

as listed in the table) in 1000 mL of distilled water in a glass flask.

Dissolution: Heat the mixture while stirring to completely dissolve all components. Bring to a

boil to ensure full dissolution. Avoid overheating as it can lead to a softer agar.

Sterilization: Sterilize the medium by autoclaving at 121°C (15 lbs pressure) for 15 minutes.

Some protocols suggest a shorter sterilization time of 10 minutes at 115°C to prevent

hydrolysis of the agar.

Cooling: After autoclaving, allow the medium to cool to approximately 45-50°C. This

temperature is crucial as it is cool enough to handle but still molten for pouring.

Pouring Plates: In a sterile environment, such as a laminar flow hood, pour the molten MEA

into sterile Petri dishes. A volume of 20-25 mL is sufficient for a standard 90-100 mm dish.

Solidification and Storage: Allow the agar to solidify completely at room temperature. Once

solidified, store the plates inverted (agar-side up) at 2-8°C in a dark place until use to

minimize condensation.

Preparation of MEA with Antibiotics
To specifically isolate fungi from samples with a high bacterial load, antibiotics can be added to

the MEA.

Additional Materials:

Sterile antibiotic solution (e.g., chloramphenicol, streptomycin)

Procedure:
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Follow steps 1-3 of the Standard MEA Preparation protocol.

Cooling: Cool the autoclaved MEA to 45-50°C.

Adding Antibiotics: Aseptically add the sterile antibiotic solution to the molten agar. Gently

swirl the flask to ensure the antibiotic is evenly distributed.

Proceed with steps 5 and 6 of the Standard MEA Preparation protocol.

Mandatory Visualizations
Experimental Workflow for MEA Preparation
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Caption: Workflow for the preparation of Malt Extract Agar.

Logical Relationship of MEA Components for Fungal
Growth
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Caption: Functional roles of MEA components in selective fungal isolation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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